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Compound of Interest

Compound Name: DiSulfo-ICG maleimide

Cat. No.: B12388925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility of

DiSulfo-ICG maleimide, a near-infrared fluorescent dye crucial for various research and drug

development applications. This document outlines the qualitative and practical aspects of its

solubility, provides detailed experimental protocols for its use in aqueous environments, and

presents key information in a structured format for ease of reference.

Core Concepts: Understanding the Solubility of
DiSulfo-ICG Maleimide
DiSulfo-ICG maleimide is a derivative of Indocyanine Green (ICG) functionalized with a

maleimide group for covalent conjugation to thiol-containing molecules and two sulfonate

(sulfo) groups. These sulfonate groups are critical modifications that significantly enhance the

water solubility of the parent ICG molecule, which is inherently hydrophobic. The presence of

two sulfonate groups ("DiSulfo") renders the molecule highly soluble in aqueous solutions, a

desirable characteristic for most biological applications.[1]

While a precise quantitative value for the maximum water solubility of DiSulfo-ICG maleimide
is not readily available in public literature, its practical application in numerous experimental

settings provides a strong indication of its functional solubility. It is considered a water-soluble

compound that can be readily used in biological buffers. However, common laboratory practice

involves the initial preparation of a concentrated stock solution in an organic co-solvent, such
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as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), before dilution into the final

aqueous reaction mixture.[2][3][4] This approach facilitates handling and accurate dispensing of

the dye.

Quantitative Data Summary
The following table summarizes the key properties of DiSulfo-ICG maleimide and related

compounds, providing a comparative overview of their characteristics.

Property
DiSulfo-ICG
Maleimide

ICG-Sulfo-OSu
ICG Maleimide
(Non-sulfonated)

Molecular Formula C₅₁H₅₄N₄Na₂O₁₂S₃ C₄₉H₅₂N₃NaO₁₀S₂ C₅₁H₅₆N₄O₆S

Molecular Weight ~1057.17 g/mol ~930.07 g/mol ~853.08 g/mol

Excitation (Ex) ~780 nm ~780 nm ~789 nm

Emission (Em) ~800 nm ~800 nm ~813 nm

Water Solubility High Moderate[2][5] Low

Recommended Stock

Solvent
DMSO or DMF DMSO DMSO or DMF

Experimental Protocols
Preparation of a DiSulfo-ICG Maleimide Stock Solution
This protocol describes the standard procedure for preparing a concentrated stock solution of

DiSulfo-ICG maleimide.

Materials:

DiSulfo-ICG maleimide vial

Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Vortex mixer
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Pipettes

Procedure:

Allow the vial of DiSulfo-ICG maleimide to equilibrate to room temperature before opening

to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve a desired

stock concentration, typically 10 mM.

Vortex the vial thoroughly to ensure the dye is completely dissolved.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid

repeated freeze-thaw cycles.[2]

Protocol for Labeling Thiol-Containing Proteins with
DiSulfo-ICG Maleimide
This protocol outlines the general steps for conjugating DiSulfo-ICG maleimide to proteins

with available cysteine residues in an aqueous buffer.

Materials:

Thiol-containing protein (e.g., antibody) in a suitable buffer (e.g., PBS, HEPES, Tris), pH 7.0-

7.5.[4]

DiSulfo-ICG maleimide stock solution (10 mM in DMSO)

(Optional) Reducing agent such as TCEP (tris(2-carboxyethyl)phosphine)

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation:

Dissolve the protein in a degassed buffer at a concentration of 1-10 mg/mL.[4]
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If the protein's cysteine residues are in the form of disulfide bonds, reduction is necessary.

Add a 10-100 fold molar excess of TCEP to the protein solution and incubate for 20-30

minutes at room temperature.

Conjugation Reaction:

Add the DiSulfo-ICG maleimide stock solution to the protein solution to achieve a final

dye-to-protein molar ratio of 10:1 to 20:1.

Gently mix the reaction solution and incubate for 2 hours at room temperature or overnight

at 4°C, protected from light.

Purification:

Remove the unreacted dye from the labeled protein conjugate using a size-exclusion

chromatography column (e.g., Sephadex G-25) pre-equilibrated with the desired buffer

(e.g., PBS).[3]

Collect the fractions containing the fluorescently labeled protein.

Visualizations
Experimental Workflow for Protein Labeling
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Workflow for Protein Labeling with DiSulfo-ICG Maleimide
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Caption: A flowchart illustrating the key steps in labeling a protein with DiSulfo-ICG maleimide.

Logical Relationship of Solubility Factors
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Factors Influencing DiSulfo-ICG Maleimide Solubility
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Caption: A diagram showing the influence of molecular components on the water solubility of

DiSulfo-ICG maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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